Cas no 2172006-33-4 (2-ethoxy-2-methyl-3-(propan-2-ylsulfanyl)propan-1-amine)

• Product Name: 2-ethoxy-2-methyl-3-(propan-2-ylsulfanyl)propan-1-amine
• CAS No: 2172006-33-4
• MF: C₉H₂₁NOS
• MW: 191.334141492844
• CID: 5961824
• PubChem ID: 165506321
• Update Time: 2025-06-13

2-ethoxy-2-methyl-3-(propan-2-ylsulfanyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-2-methyl-3-(propan-2-ylsulfanyl)propan-1-amine
• EN300-1293868
• 2172006-33-4

• Inchi： 1S/C9H21NOS/c1-5-11-9(4,6-10)7-12-8(2)3/h8H,5-7,10H2,1-4H3
• InChI Key： PDICGBSPYNODLU-UHFFFAOYSA-N
• SMILES： S(C(C)C)CC(C)(CN)OCC

Computed Properties

• Exact Mass: 191.13438547g/mol
• Monoisotopic Mass: 191.13438547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 60.6Ų

Additional information on 2-ethoxy-2-methyl-3-(propan-2-ylsulfanyl)propan-1-amine

Chemical Profile of 2-ethoxy-2-methyl-3-(propan-2-ylsulfanyl)propan-1-amine (CAS No. 2172006-33-4)

2-ethoxy-2-methyl-3-(propan-2-ylsulfanyl)propan-1-amine, identified by its Chemical Abstracts Service (CAS) number 2172006-33-4, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structural framework comprising an ethoxy group, a methyl group, and a propylsulfanyl substituent, exhibits potential applications in the development of novel therapeutic agents and biochemical probes.

The structural complexity of 2-ethoxy-2-methyl-3-(propan-2-ylsulfanyl)propan-1-amine makes it a valuable intermediate in synthetic chemistry. The presence of both polar and non-polar functional groups suggests diverse interactions with biological targets, which may be exploited for drug design. Specifically, the sulfanyl group introduces a sulfur atom capable of participating in hydrogen bonding or coordinating with metal ions, while the ethoxy and methyl groups contribute to hydrophobicity and steric effects.

Recent advancements in medicinal chemistry have highlighted the importance of sulfanyl-containing compounds in modulating enzyme activity and receptor binding. For instance, derivatives of thioethers have been explored for their roles in inhibiting proteases and kinases, which are pivotal in diseases such as cancer and inflammation. The CAS No. 2172006-33-4 compound may serve as a precursor for synthesizing such derivatives, offering a scaffold for structure-based drug design.

In vitro studies have begun to elucidate the pharmacological profile of 2-ethoxy-2-methyl-3-(propan-2-ylsulfanyl)propan-1-amine. Initial assays suggest that this compound exhibits moderate affinity for certain protein targets, making it a candidate for further optimization. The ethoxy group, in particular, has been observed to enhance solubility in aqueous environments, which is critical for formulation development. Additionally, the propylsulfanyl moiety may contribute to metabolic stability, reducing the likelihood of rapid degradation in vivo.

The synthesis of 2-ethoxy-2-methyl-3-(propan-2-ylsulfanyl)propan-1-amine involves multi-step organic reactions that require precise control over reaction conditions. Key steps include nucleophilic substitution reactions to introduce the sulfanyl group and etherification processes to incorporate the ethoxy moiety. Advanced catalytic methods have been employed to improve yield and purity, aligning with green chemistry principles. These synthetic strategies not only enhance efficiency but also minimize waste generation.

Comparative studies with structurally similar compounds have provided insights into the influence of substituents on biological activity. For example, analogs with varying alkyl chain lengths or different sulfanyl derivatives exhibit distinct pharmacokinetic profiles. This underscores the importance of fine-tuning molecular architecture to achieve desired therapeutic effects. The CAS No. 2172006-33-4 compound represents a promising candidate for such optimization efforts.

The role of computational chemistry in analyzing 2-ethoxy-2-methyl-3-(propan-ylsulfanyl)propanalmine cannot be overstated. Molecular modeling techniques have been used to predict binding affinities and interaction modes with biological targets. These predictions guide experimental design and accelerate the discovery process. Furthermore, quantum mechanical calculations have provided detailed insights into electronic properties, which are essential for understanding reactivity and stability.

Future research directions include exploring the compound's potential as an agrochemical intermediate or as a building block for specialty chemicals. Its unique structural features make it adaptable to various applications beyond pharmaceuticals. Collaborative efforts between academic institutions and industrial partners are likely to drive innovation in this area.

The regulatory landscape for CAS No. 2172006 33 4 necessitates rigorous safety evaluations before commercialization. While not classified as hazardous under current guidelines, comprehensive toxicological studies are essential to ensure safe handling and application. Regulatory bodies emphasize the need for thorough characterization to mitigate any unforeseen risks associated with novel compounds.

In conclusion, 2 - ethoxy - 2 - methyl - 3 - ( propan - 2 - ylsulfanyl ) propan - 1 - amine ( CAS No . 2172006 - 33 - 4 ) represents a versatile chemical entity with broad applications in drug discovery and synthetic chemistry . Its structural features offer opportunities for developing innovative therapeutics while adhering to sustainable practices . Continued investigation into its properties will further expand its utility across multiple scientific disciplines .